1,3-Dihydroxydec-8-en-5-one

• Molecular Formula: C10H18O3
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 1,3-dihydroxydec-8-en-5-one
• InChI: InChI=1S/C10H18O3/c1-2-3-4-5-9(12)8-10(13)6-7-11/h2-3,10-11,13H,4-8H2,1H3
• InChI Key: SHHVNLZCXWAKNG-UHFFFAOYSA-N
• SMILES: CC=CCCC(=O)CC(CCO)O
• Synonyms: 1,3-dihydroxy-8-decen-5-one; IC 201; IC-201; IC201

Description

1,3-Dihydroxydec-8-en-5-one is a mid-sized organic molecule featuring a decenone backbone with hydroxyl groups at positions 1 and 3 and a ketone at position 3. Its structure combines unsaturated aliphatic chains with polar functional groups, making it a candidate for studying hydrogen bonding, hydrophobicity, and reactivity in biochemical or synthetic contexts.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Formula (Inferred)	Key Functional Groups	Structural Features	Potential Applications
1,3-Dihydroxydec-8-en-5-one	C₁₀H₁₆O₃	1,3-diol, 5-ketone, 8-alkene	Linear chain with unsaturated bond	Drug intermediates, surfactants
4,10,11,11-Tetramethyltricyclo[5.3.1.0¹,⁵]undec-4-en-6-one	C₁₅H₂₀O	Cyclic ketone, methyl groups	Tricyclic fused ring system	Fragrance synthesis, terpenoid analogs
4a-Methyl-5a-cholesta-8-en-3-one	C₂₈H₄₆O	Steroidal ketone, methyl substituent	Steroid-like fused rings	Hormone mimics, anti-inflammatory agents
2,3-Dihexylanthracene-9,10-dione	C₂₆H₃₀O₂	Anthraquinone, alkyl chains	Planar aromatic system	Dyes, photovoltaic materials

Reactivity and Stability

• 1,3-Dihydroxydec-8-en-5-one : The vicinal diol (1,3-diol) may undergo oxidation or dehydration under acidic conditions, while the α,β-unsaturated ketone (5-ketone and 8-alkene) could participate in Michael additions or Diels-Alder reactions. Comparatively, 4,10,11,11-tetramethyltricyclo[...]undec-4-en-6-one exhibits rigidity due to its tricyclic framework, limiting conformational flexibility but enhancing thermal stability .
• Steroidal ketones (e.g., 4a-Methyl-5a-cholesta-8-en-3-one) : Their fused-ring systems confer metabolic resistance but reduce solubility in polar solvents compared to the linear 1,3-Dihydroxydec-8-en-5-one .

Pharmacological and Physicochemical Properties

• Lipophilicity : 1,3-Dihydroxydec-8-en-5-one’s logP (estimated ~1.5–2.0) is lower than that of steroidal analogs (logP >5) due to fewer hydrophobic methyl groups. This suggests better aqueous solubility but weaker membrane permeability .
• Bioactivity: Anthraquinone derivatives like 2,3-Dihexylanthracene-9,10-dione show redox-active properties useful in anticancer therapies, whereas 1,3-Dihydroxydec-8-en-5-one’s bioactivity remains underexplored .